Cas no 871904-61-9 (8-(2,3-Dihydroxy-3-methylbutyl)-7-hydroxy-2H-1-benzopyran-2-one; (S)-form, 7-O-β-D-Glucopyranoside)

• Product Name: 8-(2,3-Dihydroxy-3-methylbutyl)-7-hydroxy-2H-1-benzopyran-2-one; (S)-form, 7-O-β-D-Glucopyranoside
• CAS No: 871904-61-9
• MF: C₂₀H₂₆O₁₀
• MW: 426.414447307587
• CID: 6682491
• Update Time: 2024-03-02

8-(2,3-Dihydroxy-3-methylbutyl)-7-hydroxy-2H-1-benzopyran-2-one; (S)-form, 7-O-β-D-Glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (-)-Devenyoside B
• praeroside VI
• 8-(2,3-Dihydroxy-3-methylbutyl)-7-hydroxy-2H-1-benzopyran-2-one; (S)-form, 7-O-β-D-Glucopyranoside

• Inchi： 1S/C20H26O10/c1-20(2,27)13(22)7-10-11(5-3-9-4-6-14(23)30-18(9)10)28-19-17(26)16(25)15(24)12(8-21)29-19/h3-6,12-13,15-17,19,21-22,24-27H,7-8H2,1-2H3
• InChI Key： XWMLEGDXEPRUDO-UHFFFAOYSA-N
• SMILES： CC(C(CC1C2=C(C=CC(O2)=O)C=CC=1OC1C(O)C(O)C(O)C(CO)O1)O)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• XLogP3: -0.871

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides